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Compound of Interest

Compound Name: Filanesib hydrochloride

Cat. No.: B598473

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide to utilizing Filanesib hydrochloride in
cell viability assays. Detailed protocols, data interpretation, and visualization of key pathways
are included to facilitate research and development efforts in oncology.

Introduction

Filanesib hydrochloride (ARRY-520) is a potent and selective small-molecule inhibitor of
Kinesin Spindle Protein (KSP), also known as Eg5 or KIF11.[1][2][3] KSP is a motor protein
essential for the formation of the bipolar mitotic spindle and the proper segregation of
chromosomes during mitosis.[1][4] By inhibiting KSP, Filanesib disrupts mitotic spindle
formation, leading to cell cycle arrest in mitosis and subsequent apoptotic cell death in rapidly
dividing cancer cells.[1][3][4] This targeted mechanism of action makes Filanesib a promising
therapeutic agent in various oncology settings, particularly in hematological malignancies and
solid tumors.

Mechanism of Action

Filanesib hydrochloride is a noncompetitive inhibitor of KSP, binding to an allosteric site on
the motor domain of the protein.[5] This binding prevents the conformational changes required
for ATP hydrolysis and microtubule sliding. The inhibition of KSP's function leads to the
formation of monopolar spindles, where the centrosomes fail to separate.[1][3] This aberrant
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spindle structure activates the spindle assembly checkpoint, causing a prolonged mitotic arrest.
Ultimately, this sustained arrest triggers the intrinsic apoptotic pathway, leading to cancer cell
death.[4][5]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b598473?utm_src=pdf-body-img
https://www.benchchem.com/product/b598473?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Filanesib
https://www.selleckchem.com/products/filanesib.html
https://go.drugbank.com/drugs/DB06040
https://pmc.ncbi.nlm.nih.gov/articles/PMC5709111/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5709111/
https://www.medchemexpress.com/ARRY-520.html
https://www.benchchem.com/product/b598473#cell-viability-assay-with-filanesib-hydrochloride
https://www.benchchem.com/product/b598473#cell-viability-assay-with-filanesib-hydrochloride
https://www.benchchem.com/product/b598473#cell-viability-assay-with-filanesib-hydrochloride
https://www.benchchem.com/product/b598473#cell-viability-assay-with-filanesib-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b598473?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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